1-Phenylmethoxycarbonyl-2-prop-2-ynylpiperidine-2-carboxylic acid

• IUPAC Name: 1-phenylmethoxycarbonyl-2-prop-2-ynylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C17H19NO4/c1-2-10-17(15(19)20)11-6-7-12-18(17)16(21)22-13-14-8-4-3-5-9-14/h1,3-5,8-9H,6-7,10-13H2,(H,19,20)
• InChI Key: MAOITTXDGLWMGJ-UHFFFAOYSA-N
• Canonical SMILES: C#CCC1(CCCCN1C(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

Organic compounds are usually described by their molecular formula, structure, and functional groups. The compound you mentioned appears to contain a carboxylic acid group and a piperidine ring, which are common features in many bioactive molecules.

Synthesis Analysis

The synthesis of an organic compound often involves multiple steps, each requiring specific reagents and conditions. Common methods for synthesizing carboxylic acids include the oxidation of primary alcohols or aldehydes, the hydrolysis of nitriles, esters, or amides, and the carboxylation of Grignard reagents.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. These techniques can provide information about the types of atoms in the molecule, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The reactivity of an organic compound is largely determined by its functional groups. For example, carboxylic acids can participate in a variety of reactions, including esterification, amide formation, and decarboxylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, including its melting point, boiling point, solubility, and acidity, can be measured experimentally. Computational methods can also be used to predict these properties.

Mechanism of Action

If the compound is a drug or a bioactive molecule, its mechanism of action can be studied using various biochemical and biophysical techniques. This often involves identifying the compound’s biological target (such as a protein or a nucleic acid) and studying how the compound interacts with this target.

Safety and Hazards

The safety and hazards associated with a compound can be assessed by reviewing its Material Safety Data Sheet (MSDS), which provides information on the compound’s toxicity, flammability, and environmental impact, as well as precautions for handling and storage.

Future Directions

The future research directions for a compound can depend on many factors, including its biological activity, its potential applications, and the current state of knowledge in the field. For example, if the compound is a promising drug candidate, future research might focus on optimizing its synthesis, improving its pharmacokinetic properties, or testing its efficacy in clinical trials.